T338C Src-IN-1
T338C Src-IN-1
T338C Src-IN-1 is a potent mutant-Src T338C inhibitor; exhibited the most potent inhibition of T338C(IC50=111 nM) relative to WT c-Src (10-fold increase).
Brand Name:
Vulcanchem
CAS No.:
1351926-90-3
VCID:
VC0002642
InChI:
InChI=1S/C17H20N6O2S/c1-4-26(24,25)22-13-7-5-6-12(8-13)9-14-15-16(18)19-10-20-17(15)23(21-14)11(2)3/h4-8,10-11,22H,1,9H2,2-3H3,(H2,18,19,20)
SMILES:
CC(C)N1C2=NC=NC(=C2C(=N1)CC3=CC(=CC=C3)NS(=O)(=O)C=C)N
Molecular Formula:
C17H20N6O2S
Molecular Weight:
372.447
T338C Src-IN-1
CAS No.: 1351926-90-3
Inhibitors
VCID: VC0002642
Molecular Formula: C17H20N6O2S
Molecular Weight: 372.447
| CAS No. | 1351926-90-3 |
|---|---|
| Product Name | T338C Src-IN-1 |
| Molecular Formula | C17H20N6O2S |
| Molecular Weight | 372.447 |
| IUPAC Name | N-[3-[(4-amino-1-propan-2-ylpyrazolo[3,4-d]pyrimidin-3-yl)methyl]phenyl]ethenesulfonamide |
| Standard InChI | InChI=1S/C17H20N6O2S/c1-4-26(24,25)22-13-7-5-6-12(8-13)9-14-15-16(18)19-10-20-17(15)23(21-14)11(2)3/h4-8,10-11,22H,1,9H2,2-3H3,(H2,18,19,20) |
| Standard InChIKey | AAFALAKLPXVLIO-UHFFFAOYSA-N |
| SMILES | CC(C)N1C2=NC=NC(=C2C(=N1)CC3=CC(=CC=C3)NS(=O)(=O)C=C)N |
| Description | T338C Src-IN-1 is a potent mutant-Src T338C inhibitor; exhibited the most potent inhibition of T338C(IC50=111 nM) relative to WT c-Src (10-fold increase). |
| Reference | [1]. Garske AL, et al. Chemical genetic strategy for targeting protein kinases based on covalent complementarity. Proc Natl Acad Sci U S A. 2011 Sep 13;108(37):15046-52. |
| PubChem Compound | 54756022 |
| Last Modified | Nov 11 2021 |
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